KG-5
KG-5
KG-5 is an orally available PDGFRß and B-Raf allosteric inhibitor.
Brand Name:
Vulcanchem
CAS No.:
877874-85-6
VCID:
VC0531730
InChI:
InChI=1S/C20H16F3N7OS/c1-32-19-26-15(24)10-16(27-19)31-14-7-5-11(6-8-14)17-28-18(30-29-17)25-13-4-2-3-12(9-13)20(21,22)23/h2-10H,1H3,(H2,24,26,27)(H2,25,28,29,30)
SMILES:
CSC1=NC(=CC(=N1)OC2=CC=C(C=C2)C3=NC(=NN3)NC4=CC=CC(=C4)C(F)(F)F)N
Molecular Formula:
C20H16F3N7OS
Molecular Weight:
459.45
KG-5
CAS No.: 877874-85-6
Inhibitors
VCID: VC0531730
Molecular Formula: C20H16F3N7OS
Molecular Weight: 459.45
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 877874-85-6 |
---|---|
Product Name | KG-5 |
Molecular Formula | C20H16F3N7OS |
Molecular Weight | 459.45 |
IUPAC Name | 2-methylsulfanyl-6-[4-[3-[3-(trifluoromethyl)anilino]-1H-1,2,4-triazol-5-yl]phenoxy]pyrimidin-4-amine |
Standard InChI | InChI=1S/C20H16F3N7OS/c1-32-19-26-15(24)10-16(27-19)31-14-7-5-11(6-8-14)17-28-18(30-29-17)25-13-4-2-3-12(9-13)20(21,22)23/h2-10H,1H3,(H2,24,26,27)(H2,25,28,29,30) |
Standard InChIKey | CMYHZFCJPORPHY-UHFFFAOYSA-N |
SMILES | CSC1=NC(=CC(=N1)OC2=CC=C(C=C2)C3=NC(=NN3)NC4=CC=CC(=C4)C(F)(F)F)N |
Appearance | Solid powder |
Description | KG-5 is an orally available PDGFRß and B-Raf allosteric inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | KG-5; KG 5; KG5; |
Reference | 1: Levine DM, Savarimuthu S, Squires A, Nicholson J, Jay M. Technology-assisted weight loss interventions in primary care: a systematic review. J Gen Intern Med. 2015 Jan;30(1):107-17. doi: 10.1007/s11606-014-2987-6. Epub 2014 Aug 19. Review. PubMed PMID: 25134692; PubMed Central PMCID: PMC4284284. 2: Li L, Tian JH, Yang K, Zhang P, Jia WQ. Humanized PA14 (a monoclonal CCR5 antibody) for treatment of people with HIV infection. Cochrane Database Syst Rev. 2014 Jul 26;(7):CD008439. doi: 10.1002/14651858.CD008439.pub3. Review. PubMed PMID: 25063928. 3: Goring S, Hawkins N, Wygant G, Roudaut M, Townsend R, Wood I, Barnett AH. Dapagliflozin compared with other oral anti-diabetes treatments when added to metformin monotherapy: a systematic review and network meta-analysis. Diabetes Obes Metab. 2014 May;16(5):433-42. doi: 10.1111/dom.12239. Epub 2013 Dec 16. Review. PubMed PMID: 24237939. 4: John GK, Douglas NM, von Seidlein L, Nosten F, Baird JK, White NJ, Price RN. Primaquine radical cure of Plasmodium vivax: a critical review of the literature. Malar J. 2012 Aug 17;11:280. doi: 10.1186/1475-2875-11-280. Review. PubMed PMID: 22900786; PubMed Central PMCID: PMC3489597. 5: Karbasi A, Karbasi-Afshar R, Ahmadi J, Saburi A. Retroperitoneal fibrosis as a result of signet ring cell gastric cancer: a case-based review. J Gastrointest Cancer. 2013 Mar;44(1):94-7. doi: 10.1007/s12029-012-9422-1. Review. PubMed PMID: 22851371. 6: Li L, Sun T, Yang K, Zhang P, Jia WQ. Monoclonal CCR5 antibody for treatment of people with HIV infection. Cochrane Database Syst Rev. 2010 Dec 8;(12):CD008439. doi: 10.1002/14651858.CD008439.pub2. Review. Update in: Cochrane Database Syst Rev. 2014;7:CD008439. PubMed PMID: 21154397. 7: Esposito K, Kastorini CM, Panagiotakos DB, Giugliano D. Mediterranean diet and weight loss: meta-analysis of randomized controlled trials. Metab Syndr Relat Disord. 2011 Feb;9(1):1-12. doi: 10.1089/met.2010.0031. Epub 2010 Oct 25. Review. PubMed PMID: 20973675. 8: Onishi H, Koyama K, Sakata O, Machida Y. Preparation of chitosan/alginate/calcium complex microparticles loaded with lactoferrin and their efficacy on carrageenan-induced edema in rats. Drug Dev Ind Pharm. 2010 Aug;36(8):879-84. doi: 10.3109/03639040903567109. Review. PubMed PMID: 20345284. 9: Chiara O, Bucci L, Sara A, Bassi G, Vesconi S. Quality and quantity of volume replacement in trauma patients. Minerva Anestesiol. 2008 Jun;74(6):303-6. Review. PubMed PMID: 18500203. 10: Franz MJ, VanWormer JJ, Crain AL, Boucher JL, Histon T, Caplan W, Bowman JD, Pronk NP. Weight-loss outcomes: a systematic review and meta-analysis of weight-loss clinical trials with a minimum 1-year follow-up. J Am Diet Assoc. 2007 Oct;107(10):1755-67. Review. PubMed PMID: 17904936. 11: Amir J. [Primary herpetic gingivostomatitis--clinical aspects and anti-viral treatment]. Harefuah. 2002 Jan;141(1):81-4, 124. Review. Hebrew. PubMed PMID: 11851116. 12: Amir J. Clinical aspects and antiviral therapy in primary herpetic gingivostomatitis. Paediatr Drugs. 2001;3(8):593-7. Review. PubMed PMID: 11577924. 13: Roberts SB, Mayer J. Holiday weight gain: fact or fiction? Nutr Rev. 2000 Dec;58(12):378-9. Review. PubMed PMID: 11206847. 14: Umemura T. Experimental reproduction of itai-itai disease, a chronic cadmium poisoning of humans, in rats and monkeys. Jpn J Vet Res. 2000 May;48(1):15-28. Review. PubMed PMID: 10927882. 15: Uno H, Eisele S, Sakai A, Shelton S, Baker E, DeJesus O, Holden J. Neurotoxicity of glucocorticoids in the primate brain. Horm Behav. 1994 Dec;28(4):336-48. Review. PubMed PMID: 7729802. 16: Pirner K, Rubbert A, Burmester GR, Kalden JR, Manger B. [Intravenous administration of immunoglobulins in systemic lupus erythematosus: review of the literature and initial clinical experiences]. Infusionsther Transfusionsmed. 1993 Apr;20 Suppl 1:131-5; discussion 136. Review. German. PubMed PMID: 8499742. 17: Gordovilla Zurdo G, Cabo Salvador J, Moreno Granados F, Alvarez Díaz F. [Surgery of symptomatic interauricular communication in the first year of life]. An Esp Pediatr. 1988 Aug;29(2):94-8. Review. Spanish. PubMed PMID: 3056156. 18: Säwe J. High-dose morphine and methadone in cancer patients. Clinical pharmacokinetic considerations of oral treatment. Clin Pharmacokinet. 1986 Mar-Apr;11(2):87-106. Review. PubMed PMID: 3514045. 19: Thorngren M, Gustafson A. Effects of acetylsalicylic acid and dietary intervention on primary hemostasis. Am J Med. 1983 Jun 14;74(6A):66-71. Review. PubMed PMID: 6344628. |
PubChem Compound | 53328059 |
Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume